molecular formula C11H23NO3 B8340862 1,1-Dimethylethyl (3-hydroxypentyl)methylcarbamate

1,1-Dimethylethyl (3-hydroxypentyl)methylcarbamate

Cat. No. B8340862
M. Wt: 217.31 g/mol
InChI Key: YNLAVOHEKLTRRZ-UHFFFAOYSA-N
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Description

1,1-Dimethylethyl (3-hydroxypentyl)methylcarbamate is a useful research compound. Its molecular formula is C11H23NO3 and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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properties

Product Name

1,1-Dimethylethyl (3-hydroxypentyl)methylcarbamate

Molecular Formula

C11H23NO3

Molecular Weight

217.31 g/mol

IUPAC Name

tert-butyl N-(3-hydroxypentyl)-N-methylcarbamate

InChI

InChI=1S/C11H23NO3/c1-6-9(13)7-8-12(5)10(14)15-11(2,3)4/h9,13H,6-8H2,1-5H3

InChI Key

YNLAVOHEKLTRRZ-UHFFFAOYSA-N

Canonical SMILES

CCC(CCN(C)C(=O)OC(C)(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Methyl-(3-oxopropyl)carbamic acid, 1,1-dimethylethyl ester (2.00 g, 10.7 mmol) was dissolved in tetrahydrofuran (20 ml) under nitrogen and cooled to 0° C. with stirring. To the resulting solution was added ethylmagnesium bromide and the mixture stirred at 0° C. for a further 30 minutes and then allowed to warm to room temperature with stirring over 20 h. The mixture was then poured into saturated ammonium chloride solution and then extracted with diethyl ether three times. The combined organic fractions were then washed with brine and dried over magnesium sulfate. The solvent was evaporated and the residue eluted down a flash chromatography column using 40% diethyl ether/isohexane as eluent to give 1.70 g (65%) of the title compound as an oil.
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